Cas no 98041-69-1 (4-Bromo-2-chlorophenyl isothiocyanate)

• Product Name: 4-Bromo-2-chlorophenyl isothiocyanate
• CAS No: 98041-69-1
• MF: C₇H₃BrClNS
• MW: 248.527418375015
• MDL: MFCD00041051
• CID: 91153
• PubChem ID: 2735551
• Update Time: 2025-06-08

4-Bromo-2-chlorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chlorophenyl isothiocyanate
• 4-Bromo-2-chloroisothiocyanatobenzene
• 4-bromo-2-chloro-1-isothiocyanatobenzene
• 4-Bromo-2-chlorophenylisothiocyanate
• GVTFIGQDTWPFTA-UHFFFAOYSA-N
• 4589AF
• VZ28456
• AB0067985
• AS-81427
• J-802128
• SY030337
• EN300-1232871
• FT-0617759
• SCHEMBL1457687
• 98041-69-1
• AKOS009158934
• LAURYLLAURATE
• CK2076
• YDA04169
• MFCD00041051
• AS-45864
• 4-Bromo-2-chloro-1-isothiocyanato-benzene
• 4-Bromo-2-chlorophenyl isothiocyanate

• MDL： MFCD00041051
• Inchi： 1S/C7H3BrClNS/c8-5-1-2-7(10-4-11)6(9)3-5/h1-3H
• InChI Key： GVTFIGQDTWPFTA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)N=C=S
• BRN： 6919745

Computed Properties

• Exact Mass: 246.88600
• Monoisotopic Mass: 246.886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 44.4
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Grayish yellow crystalline powder
• Density: 1.7934 (estimate)
• Melting Point: 46-48 °C(lit.)
• Boiling Point: 134 °C0.5 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.641
• PSA: 44.45000
• LogP: 3.83680
• Solubility: hydrolysis
• Sensitiveness: Moisture Sensitive

4-Bromo-2-chlorophenyl isothiocyanate Security Information

• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Keep cold.
• HazardClass：6.1
• PackingGroup：III

Additional information on 4-Bromo-2-chlorophenyl isothiocyanate

Introduction to 4-Bromo-2-chlorophenyl isothiocyanate (CAS No. 98041-69-1)

4-Bromo-2-chlorophenyl isothiocyanate, identified by the Chemical Abstracts Service Number (CAS No.) 98041-69-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of isothiocyanates, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of both bromine and chlorine substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 4-Bromo-2-chlorophenyl isothiocyanate consists of a benzene ring substituted with a bromine atom at the 4-position and a chlorine atom at the 2-position, with an isothiocyanate functional group (-N=C=S) attached to the ring. This unique arrangement imparts distinct chemical properties that make it particularly useful in organic synthesis. The isothiocyanate group is highly reactive towards nucleophiles, including amines, alcohols, and thiols, facilitating the formation of thioureas, carbamates, and other heterocyclic compounds.

In recent years, 4-Bromo-2-chlorophenyl isothiocyanate has been extensively studied for its potential applications in drug discovery and development. Its reactivity allows for the efficient construction of biaryl structures, which are common motifs in many pharmacologically active compounds. For instance, researchers have utilized this compound to synthesize novel derivatives with antimicrobial and anti-inflammatory properties. The bromo and chloro substituents provide handles for further functionalization, enabling the creation of libraries of compounds for high-throughput screening.

One notable application of 4-Bromo-2-chlorophenyl isothiocyanate is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating biaryl structures derived from this compound into kinase inhibitors, scientists have developed promising candidates for therapeutic intervention. The ability to modify the aromatic core while retaining the reactive isothiocyanate group allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability.

Additionally, 4-Bromo-2-chlorophenyl isothiocyanate has been explored in the development of agrochemicals. Its reactivity enables the synthesis of novel pesticides and herbicides that target specific biological pathways in pests while minimizing environmental impact. The introduction of halogenated aromatic rings enhances binding affinity to biological targets, improving the efficacy of these compounds. Furthermore, green chemistry principles have been applied to optimize synthetic routes involving 4-Bromo-2-chlorophenyl isothiocyanate, reducing waste and energy consumption.

The pharmaceutical industry has also leveraged 4-Bromo-2-chlorophenyl isothiocyanate in the development of central nervous system (CNS) drugs. The biaryl scaffold is a common feature in many psychoactive compounds, and modifications based on this structure have led to advancements in treating neurological disorders. Researchers have synthesized analogs of 4-Bromo-2-chlorophenyl isothiocyanate that exhibit improved blood-brain barrier penetration and reduced side effects. These findings highlight the compound's potential as a building block for next-generation CNS therapeutics.

In conclusion, 4-Bromo-2-chlorophenyl isothiocyanate (CAS No. 98041-69-1) represents a versatile intermediate with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists working on drug discovery and crop protection agents. As research continues to uncover new methodologies for utilizing this compound, its importance in advancing chemical biology and medicinal chemistry is likely to grow further.